Explore by Category Reference Materials

Cocaethylene

Cocaethylene, a chemical compound formed by the combination of cocaine and alcohol, holds immense potential for scientific research. With its unique properties, this compound can be utilized to investigate addiction mechanisms and treatment options. Its multifaceted nature presents a captivating avenue for exploring the intricate dynamics of substance abuse.

CAS No.:529-38-4

Molecular Formula:C18H23NO4

Molecular Weight:317.4 g/mol

Availability: In Stock

Carbamazepine-10,11-epoxide

Carbamazepine-10,11-epoxide is a chemical compound widely used in scientific research. It exhibits high perplexity due to its intricate molecular structure and burstiness as it offers diverse applications in drug development, neurological investigations, and pharmaceutical studies.

CAS No.:36507-30-9

Molecular Formula:C15H12N2O2

Molecular Weight:252.27 g/mol

Availability: In Stock

Clozapine-D4

Clozapine-D4, a chemical compound used in scientific research, offers immense potential for studying neurological disorders. Its unique properties enable precise tracking of drug metabolism, aiding in the development of more effective treatments. Explore the intricate world of neuroscience with Clozapine-D4.

CAS No.:204395-52-8

Molecular Formula:C18H19ClN4

Molecular Weight:330.8 g/mol

Availability: In Stock

Citalopram-d6

Citalopram-d6 is a deuterated form of the chemical compound Citalopram, commonly used as an antidepressant. Its application in scientific research lies in investigating the pharmacokinetics and metabolism of Citalopram, enhancing our understanding of its therapeutic effects.

CAS No.:1190003-26-9

Molecular Formula:C20H21FN2O

Molecular Weight:330.436

Availability: In Stock

Clenbuterol-d9 hydrochloride

Clenbuterol-d9 hydrochloride is a unique chemical compound widely used in scientific research. It exhibits remarkable potential as a research tool to investigate various biological processes. With its distinct isotopic labeling, scientists can gain valuable insights into drug metabolism, protein binding, and pharmacokinetics. Its applications span across fields such as pharmaceuticals, biochemistry, and toxicology, making it an indispensable asset for cutting-edge scientific investigations.

CAS No.:184006-60-8

Molecular Formula:C12H19Cl3N2O

Molecular Weight:322.71

Availability: In Stock

rac-Cotinine-d3

Introducing rac-Cotinine-d3, a chemical compound with immense potential in scientific research. This remarkable material can be utilized for studying nicotine metabolism and pharmacokinetics, providing valuable insights into addiction and related disorders. Its versatility makes rac-Cotinine-d3 a valuable asset for researchers striving to unravel the complexities of nicotine's impact on the human body.

CAS No.:110952-70-0

Molecular Formula:C10H9N2OD3

Molecular Weight:179.23

Availability: In Stock

Electronic Materials

Biomedical Materials

Energy Materials

Screening Compounds

Biochemicals

Chemical Synthesis

Catalysts

Chemical Biology

Flavors & Fragrances

Amino Acids Resins & Reagents

Building Blocks

Lab Chemicals

Stable Isotopes

Formulation

Portfolio APIs

Bioactive Small Molecules

Reference Materials

Analytical Reagents

Analytical Chromatography

Pathways